Manganese

Specification

• Description: Manganese is a naturally occurring metal that is found in many types of rocks. Pure manganese is silver-colored, but does not occur naturally. It combines with other substances such as oxygen, sulfur, or chlorine. Manganese can also be combined with carbon to make organic manganese compounds. Common organic manganese compounds include pesticides, such as maneb or mancozeb, and methylcyclopentadienyl manganese tricarbonyl (MMT), a fuel additive in some gasolines. Manganese is an essential trace element and is necessary for good health. Manganese can be found in several food items, including grains and cereals, and is found in high amounts in other foods, such as tea.; Manganese appears as a lustrous, brittle, silvery solid. (NIOSH, 2024); Manganese atom is a manganese group element atom. It has a role as an Escherichia coli metabolite and a micronutrient.; Manganese is a transition metal with a molar mass of 54.94g/mol. Manganese is considered critical for human health, and plays important roles in development, metabolism, and the antioxidant system. That said, excessive manganese intake is associated with manganism, a neurodegenerative disorder that causes dopaminergic neuronal death and parkinsonian-like symptoms.; Manganese is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Manganese is naturally occurring in the environment. Manganese is essential for normal physiologic functioning in humans and animals, and exposure to low levels of manganese in the diet is considered to be nutritionally essential in humans. Chronic (long-term) exposure to high levels of manganese by inhalation in humans may result in central nervous system (CNS) effects. Visual reaction time, hand steadiness, and eye- hand coordination were affected in chronically-exposed workers. A syndrome named manganism may result from chronic exposure to higher levels; manganism is characterized by feelings of weakness and lethargy, tremors, a mask-like face, and psychological disturbances. Respiratory effects have also been noted in workers chronically exposed to manganese bearing particles by inhalation.; Manganese (II) ion is a natural product found in Artemia salina and Allium sativum with data available.; Manganese is an element with atomic symbol Mn, atomic number 25, and atomic weight 54.94.; Manganese is a mineral with formula of Mn.; A trace element with atomic symbol Mn, atomic number 25, and atomic weight 54.94. It is concentrated in cell mitochondria, mostly in the pituitary gland, liver, pancreas, kidney, and bone, influences the synthesis of mucopolysaccharides, stimulates hepatic synthesis of cholesterol and fatty acids, and is a cofactor in many enzymes, including arginase and alkaline phosphatase in the liver. (From AMA Drug Evaluations Annual 1992, p2035); See also: Broccoli (part of); Calcium; chromium; magnesium; manganese; zinc (component of) ... View More ...
• CAS No.: 7439-96-5
• Molecular Formula: Mn
• Molecular Weight: 54.93804 g/mol
• IUPAC Name: manganese
• Standard InChI: InChI=1S/Mn
• Standard InChI Key: PWHULOQIROXLJO-UHFFFAOYSA-N
• SMILES: [Mn]
• Canonical SMILES: [Mn]
• Boiling Point: 3564 °F at 760 mmHg (NIOSH, 2024); 2061 °C; 1962 °C; 3564 °F
• Colorform: Hard grey metal; Steel grey, lustrous, hard, brittle metal; Alpha is body centered cubic; beta is cubic; delta is body centered cubic.; Gamma or electrolytic manganese is face centered cubic; when stabilized at room temp it is face-centered tetragonal.; For more Color/Form (Complete) data for MANGANESE, ELEMENTAL (6 total), please visit the HSDB record page.
• Melting Point: 2271 °F (NIOSH, 2024); 2271 °F; 1246 °C; Alpha is stable below approx 710 °C; beta is stable between 710-1079 °C; gamma is stable between 1079-1143 °C; delta is stable between 1143 °C and its melting point.; 1244 °C